5-(2-Aminobenzoylamino)pentanoic acid
Description
5-(2-Aminobenzoylamino)pentanoic acid is a synthetic organic compound characterized by a pentanoic acid backbone (five-carbon carboxylic acid) substituted at the fifth carbon with a 2-aminobenzoylamino group. This moiety consists of a benzamide derivative bearing an amino group (-NH₂) at the ortho position of the aromatic ring (Figure 1).
Properties
Molecular Formula |
C12H16N2O3 |
|---|---|
Molecular Weight |
236.27 g/mol |
IUPAC Name |
5-[(2-aminobenzoyl)amino]pentanoic acid |
InChI |
InChI=1S/C12H16N2O3/c13-10-6-2-1-5-9(10)12(17)14-8-4-3-7-11(15)16/h1-2,5-6H,3-4,7-8,13H2,(H,14,17)(H,15,16) |
InChI Key |
RROFFLPCSWDVLM-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NCCCCC(=O)O)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Features and Functional Groups
The following table summarizes key structural differences and similarities between 5-(2-Aminobenzoylamino)pentanoic acid and related compounds:
Physicochemical Properties
- In contrast, polar groups (e.g., hydroxy in ) improve hydrophilicity .
- Acid-Base Behavior: The carboxylic acid group (pKa ~4.8) and aromatic amine (pKa ~4.5–5.5) in 5-(2-Aminobenzoylamino)pentanoic acid suggest zwitterionic behavior in physiological conditions, similar to arginine derivatives .
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